Cas no 431886-95-2 (6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole)

• Product Name: 6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole
• CAS No: 431886-95-2
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 1112446
• PubChem ID: 21362738
• Update Time: 2025-04-20

6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole
• DB-359494
• SCHEMBL14253048
• 431886-95-2

• Inchi： 1S/C12H9ClN2O/c1-16-12-5-10-8(4-9(12)13)7-2-3-14-6-11(7)15-10/h2-6,15H,1H3
• InChI Key： BRLSNUXWHXOFPO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C1C=CN=CC=1N2)OC

Computed Properties

• Exact Mass: 232.0403406g/mol
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.9Ų